Cas no 852450-16-9 (2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide)

• Product Name: 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide
• CAS No: 852450-16-9
• MF: C₁₇H₁₆ClN₅O₃
• MW: 373.793642044067
• CID: 6025013
• PubChem ID: 16800816
• Update Time: 2025-07-13

2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide
• 2-(1-(4-chlorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N,N-dimethyl-3-oxobutanamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, α-acetyl-1-(4-chlorophenyl)-1,4-dihydro-N,N-dimethyl-4-oxo-
• F0679-0336
• SR-01000137091
• 2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N,N-dimethyl-3-oxobutanamide
• SR-01000137091-1
• AKOS024595942
• 852450-16-9
• 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N,N-dimethyl-3-oxobutanamide

• Inchi： 1S/C17H16ClN5O3/c1-10(24)14(17(26)21(2)3)22-9-19-15-13(16(22)25)8-20-23(15)12-6-4-11(18)5-7-12/h4-9,14H,1-3H3
• InChI Key： DACVUSCTLHNVGR-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C(N1C=NC2N(C3=CC=C(Cl)C=C3)N=CC=2C1=O)C(=O)C

Computed Properties

• Exact Mass: 373.0941671g/mol
• Monoisotopic Mass: 373.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 572.7±60.0 °C(Predicted)
• pka: 10.40±0.20(Predicted)

Additional information on 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide

Research Brief on 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide (CAS: 852450-16-9)

The compound 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide (CAS: 852450-16-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of the pyrazolo[3,4-d]pyrimidin scaffold, combined with the N,N-dimethyl-3-oxobutanamide moiety, contributes to its high affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions of this compound with its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in subsequent research phases.

The synthesis of 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N,N-dimethyl-3-oxobutanamide has been refined to improve yield and purity. Recent publications describe novel catalytic methods and green chemistry approaches that minimize by-products and enhance scalability. These advancements are critical for ensuring the compound's availability for large-scale biological testing and potential clinical trials.

Future research directions include exploring the compound's utility in combination therapies and its application in treating other diseases beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic solutions. This brief underscores the importance of continued investment in the study of 852450-16-9 and related derivatives to unlock their full medicinal potential.